Cas no 50729-78-7 (1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-)

• Product Name: 1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-
• CAS No: 50729-78-7
• MF: C₁₁H₁₇N₇
• MW: 247.299580335617
• CID: 368199
• PubChem ID: 6452249
• Update Time: 2025-04-19

1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-
• 6-(2-(2-Ethyl-4-methyl-1H-imidazol-1-yl)ethyl)-1,3,5-triazine-2,4-diamine
• 6-[2-(2-ethyl-4-methyl-1H-imidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
• 6-[2-(2-ethyl-4-methylimidazol-1-yl)ethyl]-1,3,5-triazine-2,4-diamine
• MFCD11110941
• EINECS 256-743-8
• SY324751
• 6-[2-(2-Ethyl-4-methyl-1-imidazolyl)ethyl]-1,3,5-triazine-2,4-diamine
• FT-0732759
• NS00032133
• 50729-78-7
• A937287
• DTXSID10198780
• SCHEMBL2157582

• Inchi： 1S/C11H17N7/c1-3-9-14-7(2)6-18(9)5-4-8-15-10(12)17-11(13)16-8/h6H,3-5H2,1-2H3,(H4,12,13,15,16,17)
• InChI Key： QKCRGKWVRITBFH-UHFFFAOYSA-N
• SMILES： N1(C=C(C)N=C1CC)CCC1N=C(N)N=C(N)N=1

Computed Properties

• Exact Mass: 247.15481
• Monoisotopic Mass: 247.154544
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 20
• XLogP3: 0.5
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.41
• Boiling Point: 593.8°C at 760 mmHg
• Flash Point: 312.9°C
• Refractive Index: 1.706
• PSA: 108.53